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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-BROMONONANE-D19, a deuterated analog of 1-bromononane. This

isotopically labeled compound serves as a valuable tool in various research and development

applications, particularly in mechanistic studies, as an internal standard, and in the synthesis of

complex deuterated molecules.

Core Chemical and Physical Properties
1-BROMONONANE-D19 is a saturated alkyl halide where all 19 hydrogen atoms have been

replaced with deuterium. This isotopic substitution imparts a higher molecular weight compared

to its non-deuterated counterpart, a feature that is critical for its use in mass spectrometry-

based applications. While specific experimental data for the deuterated compound is not

readily available in public literature, the physical properties of 1-bromononane can be used as

a close approximation. The introduction of deuterium typically has a minor effect on bulk

physical properties such as boiling point and density.

Table 1: General and Physical Properties of 1-BROMONONANE-D19 and its Non-Deuterated

Analog
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Property 1-BROMONONANE-D19
1-bromononane (for
comparison)

Molecular Formula C₉D₁₉Br C₉H₁₉Br

Molecular Weight 226.27 g/mol [1][2] 207.15 g/mol

CAS Number 1219805-90-9[2][3] 693-58-3[4]

Appearance
Expected to be a clear,

colorless liquid
Clear, colorless liquid[5]

Boiling Point No data available 201 °C (lit.)[4][5]

Density No data available 1.084 g/mL at 25 °C (lit.)

Refractive Index No data available n20/D 1.454 (lit.)

Isotopic Purity >98 atom % D N/A

Spectroscopic Properties
The primary difference in the spectroscopic properties of 1-BROMONONANE-D19 compared

to 1-bromonane arises from the substitution of hydrogen with deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: In a ¹H NMR spectrum of 1-BROMONONANE-D19, the characteristic signals for

the alkyl protons of 1-bromononane would be absent. Any residual signals would indicate

incomplete deuteration.

²H NMR: A ²H (Deuterium) NMR spectrum would show signals corresponding to the different

deuterated positions in the molecule.

¹³C NMR: The ¹³C NMR spectrum would be similar to that of 1-bromononane, but the signals

for deuterated carbons would appear as multiplets due to C-D coupling and would have a

slight upfield shift.

Mass Spectrometry (MS):
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The mass spectrum of 1-BROMONONANE-D19 is significantly different from its non-

deuterated analog due to the mass increase from deuterium substitution. The molecular ion

peak would be observed at m/z 226, corresponding to [C₉D₁₉⁷⁹Br]⁺, and at m/z 228 for

[C₉D₁₉⁸¹Br]⁺, reflecting the natural isotopic abundance of bromine. The fragmentation pattern

would show losses of deuterated alkyl fragments.

Experimental Protocols
The synthesis of 1-BROMONONANE-D19 is typically achieved through a two-step process

starting from nonanoic acid.

Step 1: Perdeuteration of Nonanoic Acid to Nonanoic Acid-d₁₇

A common method for the deuteration of carboxylic acids is through H/D exchange using a

deuterium source like D₂O and a catalyst.

Materials: Nonanoic acid, Deuterium oxide (D₂O), Platinum on carbon (Pt/C) catalyst.

Procedure:

Nonanoic acid is mixed with D₂O and a catalytic amount of Pt/C in a high-pressure reactor.

The reactor is sealed and heated to a high temperature (e.g., 200-250 °C) for an extended

period.

The progress of the deuteration can be monitored by taking aliquots and analyzing them

by NMR or MS.

Upon completion, the catalyst is filtered off, and the deuterated nonanoic acid-d₁₇ is

isolated.

Step 2: Conversion of Nonanoic Acid-d₁₇ to 1-BROMONONANE-D19

The conversion of a carboxylic acid to an alkyl bromide can be achieved via several methods,

such as the Hunsdiecker reaction or by reduction to the alcohol followed by bromination. A

common laboratory-scale method involves the reduction of the carboxylic acid to the

corresponding alcohol, followed by reaction with a brominating agent.
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Materials: Nonanoic acid-d₁₇, Lithium aluminum deuteride (LiAlD₄) or another suitable

reducing agent, a brominating agent such as Phosphorus tribromide (PBr₃) or Hydrobromic

acid (HBr).

Procedure (via alcohol):

The deuterated nonanoic acid-d₁₇ is reduced to 1-nonanol-d₁₉ using a powerful reducing

agent like LiAlD₄ in an anhydrous ether solvent. The use of LiAlD₄ ensures the deuteration

of the carboxyl group to a CD₂OH group.

The resulting 1-nonanol-d₁₉ is then treated with a brominating agent. For example,

reaction with PBr₃ in a suitable solvent will replace the hydroxyl group with a bromine atom

to yield 1-BROMONONANE-D19.

The crude product is then purified by distillation or chromatography.

Purification and Analysis:

Purification of 1-BROMONONANE-D19 is typically performed by fractional distillation under

reduced pressure. The purity of the final product is assessed by Gas Chromatography (GC) for

chemical purity and by Mass Spectrometry (MS) and NMR spectroscopy to confirm the isotopic

enrichment.

Mandatory Visualizations
The synthesis of 1-BROMONONANE-D19 can be visualized as a two-step chemical

transformation.
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Synthesis Workflow for 1-BROMONONANE-D19

Step 1: Perdeuteration

Step 2: Conversion to Alkyl Bromide
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Caption: Synthetic pathway for 1-BROMONONANE-D19.
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Applications in Research and Drug Development
Deuterated compounds like 1-BROMONONANE-D19 are of significant interest in several areas

of scientific research:

Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts

slower than a C-H bond, can be exploited to study reaction mechanisms. By selectively

placing deuterium atoms at specific positions, researchers can determine whether a

particular C-H bond is broken in the rate-determining step of a reaction.

Metabolic Studies: In drug development, deuteration of a drug molecule can alter its

metabolic profile. The stronger C-D bond can slow down metabolism by cytochrome P450

enzymes, potentially leading to improved pharmacokinetic properties such as a longer half-

life. 1-BROMONONANE-D19 can be used as a building block to synthesize such deuterated

drug candidates.

Internal Standards: Due to its identical chemical properties but different mass, 1-
BROMONONANE-D19 is an ideal internal standard for quantitative analysis of 1-

bromononane and related compounds by mass spectrometry. It co-elutes with the analyte

but is detected at a different mass-to-charge ratio, allowing for accurate quantification.

Safety and Handling
1-BROMONONANE-D19 should be handled with the same precautions as 1-bromonane. It is

expected to be a combustible liquid and may cause skin and eye irritation. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this chemical. Work should be conducted in a well-ventilated fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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